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Compound of Interest

Compound Name: 10-Acetamidodecanoic acid

Cat. No.: B15301056

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Information on the specific history, discovery, and detailed biological role of 10-
Acetamidodecanoic acid (CAS No. 105474-03-1) is not extensively available in publicly
accessible scientific literature. While its existence is confirmed in chemical databases[1], a
detailed historical account or in-depth research focus on this particular molecule is not
apparent. This guide, therefore, provides a broader context by examining the synthesis and
significance of the chemical class to which it belongs: omega-acetamido fatty acids and
functionalized decanoic acids.

Introduction to Functionalized Fatty Acids

Fatty acids and their derivatives are fundamental in cellular structure, metabolism, and
signaling. The functionalization of fatty acids, such as the introduction of an acetamido group at
the omega (w) position, creates molecules with unique physicochemical properties that can be
exploited for various scientific and therapeutic purposes. These modifications can alter polarity,
bioavailability, and interaction with biological targets.

Decanoic acid, a ten-carbon saturated fatty acid, and its derivatives are of interest in
pharmaceutical research for their role as intermediates in the synthesis of active
pharmaceutical ingredients (APIs) and their use in drug delivery systems. The addition of an
acetamido group, as seen in 10-acetamidodecanoic acid, introduces a hydrogen-bonding
capable amide functionality, which can significantly influence the molecule's behavior in
biological systems.
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General Synthesis of Omega-Acetamido Fatty Acids

While a specific, detailed experimental protocol for the synthesis of 10-acetamidodecanoic
acid is not readily found in the literature, a general synthetic route can be postulated based on
standard organic chemistry reactions. A common approach involves the acetylation of an
omega-amino fatty acid.

This protocol is a generalized representation and not specific to 10-acetamidodecanoic acid.
» Starting Material: An omega-amino fatty acid (e.g., 10-aminodecanoic acid).
¢ Acetylation Reaction:

o Dissolve the omega-amino fatty acid in a suitable solvent, such as a mixture of water and
a miscible organic solvent (e.g., dioxane).

o Cool the solution in an ice bath.
o Add a base, such as sodium bicarbonate, to maintain a slightly alkaline pH.

o Slowly add acetic anhydride, the acetylating agent, to the stirred solution. The reaction is
typically exothermic.

o Allow the reaction to proceed for several hours at room temperature.
e Work-up and Purification:

o Acidify the reaction mixture with a mineral acid (e.g., HCI) to precipitate the N-acetylated
product.

o Collect the precipitate by filtration.
o Wash the crude product with cold water.

o Recrystallize the product from a suitable solvent (e.g., ethanol-water mixture) to obtain the
purified omega-acetamido fatty acid.

e Characterization:
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o Confirm the structure and purity of the final compound using techniques such as Nuclear
Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR)
spectroscopy.
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Reaction Setup
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Generalized workflow for the synthesis of an omega-acetamido fatty acid.
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Potential Biological Significance and Therapeutic
Applications

The biological roles of omega-acetamido fatty acids are not well-defined in the literature.
However, by examining related compounds, we can infer potential areas of interest for
researchers.

o Fatty Acid Metabolism: Omega-3 and omega-6 fatty acids are crucial precursors for the
synthesis of signaling molecules that regulate inflammation and other physiological
processes.[2][3][4] The introduction of an acetamido group could modulate how these fatty
acids are metabolized and their interaction with enzymes in these pathways.

e Antioxidant and Anti-inflammatory Properties: N-acetylated amino acids, such as N-
acetylcysteine (NAC), are well-known for their antioxidant properties.[5] It is plausible that N-
acetylated fatty acids could exhibit similar characteristics, potentially influencing
inflammatory pathways.

e Drug Delivery and Pharmacokinetics: Functionalized fatty acids can be used to modify the
properties of drugs, such as improving their absorption, distribution, metabolism, and
excretion (ADME) profile. The acetamido group could be used to tune the lipophilicity and
hydrogen-bonding potential of a molecule.

Quantitative Data

Due to the limited research on 10-acetamidodecanoic acid, a comprehensive table of its
physicochemical and biological properties cannot be compiled from the existing literature. For
reference, a general comparison of decanoic acid and a hypothetical omega-functionalized
derivative is presented below.
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Property

Decanoic Acid

Hypothetical 10-
Acetamidodecanoic Acid
(Estimated)

Molecular Formula C10H2002 C12H23NOs

Molecular Weight 172.26 g/mol 229.32 g/mol
Appearance White crystalline solid Likely a solid

Solubility Insoluble in water, soluble in Expected to have slightly

organic solvents

increased water solubility

Biological Role

Energy source, metabolic

intermediate

Undetermined

Signaling Pathways

There is no information available in the scientific literature regarding specific signaling

pathways in which 10-acetamidodecanoic acid is involved. Research on related fatty acids

suggests that potential interactions could occur within the complex network of fatty acid

synthesis and metabolism, which involves numerous enzymes and signaling molecules.[6]

The diagram below illustrates a simplified, high-level overview of fatty acid synthesis, a

fundamental process that could be influenced by functionalized fatty acid derivatives.
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Simplified overview of de novo fatty acid synthesis.

Conclusion

While 10-acetamidodecanoic acid is a known chemical entity, its history, discovery, and
biological functions remain largely unexplored in the scientific literature. This presents an

opportunity for future research to characterize this molecule and investigate its potential roles

in biological systems. The general principles of functionalized fatty acid synthesis and the

known activities of related compounds provide a foundation for such investigations. Further

studies are needed to determine if 10-acetamidodecanoic acid possesses unique properties
that could be of interest to the fields of biochemistry, pharmacology, and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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